Cas no 454-50-2 (Methanetricarbonitrile)
Methanetricarbonitrile structure
Product Name:Methanetricarbonitrile
Methanetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Methanetricarbonitrile
- Cyanoform
- Tricyanomethane
- DTXSID20411917
- NS00115000
- Q19903909
- 454-50-2
-
- Inchi： 1S/C4HN3/c5-1-4(2-6)3-7/h4H
- InChI Key： HFWIMJHBCIGYFH-UHFFFAOYSA-N
- SMILES： N#CC(C#N)C#N
Computed Properties
- Exact Mass: 91.01713
- Monoisotopic Mass: 91.017047045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
- pka: -5(at 25℃)
Methanetricarbonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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